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Compound of Interest

Compound Name: Chloromethyl thiocyanate

Cat. No.: B146332 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for the handling of Chloromethyl
thiocyanate (CAS No. 3268-79-9). It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Hazard Identification and Immediate Precautions
Chloromethyl thiocyanate is a hazardous chemical that requires careful handling. It is a clear,

colorless to pale yellow liquid and is classified as a combustible liquid.[1][2] It is harmful if

swallowed, inhaled, or absorbed through the skin.[2][3][4] This substance is also a lachrymator,

meaning it can cause tearing.[1][3][4] It is sensitive to moisture and, when in contact with acids,

can liberate very toxic gas.[1][3][4]

Immediate Precautions:

Avoid all personal contact, including the inhalation of vapors or mist.[5]

Handle exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[1][6]

Keep away from heat, sparks, and open flames.[1][6]

Take precautionary measures against static discharge.[7]

Ensure an eyewash station and safety shower are readily accessible.[1]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Chloromethyl
thiocyanate:

Body Part PPE Recommendation Source(s)

Eyes/Face
Chemical safety goggles and a

face shield (8-inch minimum).
[1][8]

Skin

Chemical-resistant gloves

(Butyl rubber or Viton®

recommended). A flame-

retardant lab coat and a

chemical-resistant apron

should be worn.

[1][5][6]

Respiratory

A NIOSH-approved respirator

with an appropriate cartridge

(e.g., type ABEK (EN14387))

must be used when handling

this substance.

[1][8]

Footwear
Closed-toe, chemical-resistant

shoes.
[6]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Read and understand the Safety Data Sheet (SDS) for Chloromethyl thiocyanate.[4]

Ensure the work area is clean and uncluttered.

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents before starting.

Put on all required personal protective equipment.[1]
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Handling:

Conduct all work within a certified chemical fume hood.[1]

Keep the container tightly closed when not in use.[5]

Use non-sparking tools to prevent ignition.[5][7]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the work area.[7]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[1]

Clean the work area and any equipment used.

Properly store or dispose of the chemical and any waste.

Remove and properly store or dispose of PPE.

Emergency and Disposal Plans
Emergency Procedures:
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Exposure Type First Aid Measures Source(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[1]

Skin Contact

Remove contaminated clothing

and shoes. Flush skin with

plenty of soap and water for at

least 15 minutes. Seek

immediate medical attention.

[1][3]

Inhalation

Move the victim to fresh air

immediately. If not breathing,

give artificial respiration. If

breathing is difficult, give

oxygen. Seek immediate

medical attention.

[1]

Ingestion

Do NOT induce vomiting. If the

victim is conscious and alert,

rinse their mouth and give 2-4

cupfuls of milk or water. Seek

immediate medical attention.

[1][3]

Spill

Evacuate the area and remove

all sources of ignition. Ventilate

the area. Absorb the spill with

an inert, non-combustible

material such as sand or

vermiculite.[1] Collect the

absorbed material into a

suitable, closed container for

disposal using spark-proof

tools.[5]

Disposal Plan:
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Chemical Disposal: Dispose of Chloromethyl thiocyanate and any contaminated materials

as hazardous waste in accordance with local, state, and federal regulations.[3] Do not let the

product enter drains.[9]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste.

Quantitative Data Summary
Property Value Source(s)

CAS Number 3268-79-9 [1][8]

Molecular Formula C₂H₂ClNS [2][8]

Molecular Weight 107.56 g/mol [8]

Appearance
Clear, colorless to pale yellow

liquid
[1][2]

Boiling Point 76-78 °C / 15 mmHg [8]

Flash Point
83-84 °C (181.4-183.2 °F) -

closed cup
[1][2][8]

Density 1.37 g/mL at 25 °C [8]

Experimental Workflow Visualization
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Safe Handling Workflow for Chloromethyl Thiocyanate
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Post-Handling

Emergency

Read SDS

Inspect Work Area & Fume Hood

Assemble Equipment

Don PPE

Work in Fume Hood

Start Experiment

Keep Container Closed

Use Non-Sparking Tools

Avoid Contact

Wash Hands

End Experiment

Clean Work Area

Store/Dispose of Chemical

Remove & Store/Dispose of PPE

Spill Response First Aid
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Caption: Workflow for the safe handling of Chloromethyl thiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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